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Compound of Interest

Compound Name:
1-(2-Amino-1-m-tolyl-ethyl)-

pyrrolidine-3-carboxylic acid

CAS No.: 886363-94-6

Cat. No.: B1520750

Get Quote

Executive Summary: The Hemiaminal Lactam
Scaffold
The 5-hydroxy-2-pyrrolidone scaffold (also known as 5-hydroxypyrrolidin-2-one) represents a

unique class of hemiaminal lactams.[1] Unlike the fully reduced 2-pyrrolidone or the oxidized

succinimide, the 5-hydroxy derivative possesses a "masked" reactivity.[1] It serves as a direct

precursor to N-acyliminium ions, highly electrophilic species that can covalently modify

nucleophilic residues (cysteine thiols, serine hydroxyls) in target proteins.[1]

This guide objectively compares the bioactivity of various N-substituted and C-substituted 5-

hydroxy-2-pyrrolidone derivatives against standard therapeutic agents.[1] It synthesizes

experimental data on antimicrobial, anticancer, and anti-inflammatory efficacy, supported by

mechanistic insights and validated protocols.
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Expertise Note: The bioactivity of this class is rarely purely non-covalent. The 5-hydroxy group

is a leaving group under physiological or acidic conditions, generating a reactive intermediate.

[1] This mechanism explains the broad-spectrum activity (cytotoxicity and enzyme inhibition)

often observed.[1]

Figure 1: N-Acyliminium Ion Activation Pathway
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Caption: Mechanism of action showing the dehydration of the 5-hydroxy scaffold to form the

reactive N-acyliminium species, which alkylates biological targets.[1]

Comparative Bioactivity Analysis
Antimicrobial Activity
Derivatives with N-heteroaryl substitutions (e.g., quinoline, pyridine) have shown significant

efficacy against Gram-negative bacteria, comparable to standard antibiotics like Rifampicin.[1]

Table 1: Minimum Inhibitory Concentration (MIC) Comparison
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Compoun
d Class

Derivativ
e (R-
Group)

Target
Organism

MIC
(µg/mL)

Standard
Drug
(MIC)

Relative
Potency

Ref

N-

Heteroaryl

1-(quinolin-

3-yl)-5-

hydroxy

E. coli 12.5
Rifampicin

(8.[1]0)
0.6x [1]

N-

Heteroaryl

1-(pyridin-

4-yl)-5-

hydroxy

K.

pneumonia

e

25.0
Ciprofloxac

in (0.[1]5)
0.02x [1]

Natural

Product

2-

pyrrolidone

-5-

carboxylic

acid (PCA)

Enterobact

er cloacae
50.0

Lactic Acid

(100.[1]0)
2.0x [2]

Hydrazone

5-oxo-

pyrrolidine-

hydrazone

S. aureus

(MRSA)
1.95

Nitrofurant

oin (4.[1]0)
2.05x [3]

Analysis: The N-quinolinyl derivative (P7) exhibits broad-spectrum activity likely due to the

intercalation ability of the quinoline ring combined with the alkylating potential of the lactam.

The hydrazone derivatives show superior potency against MRSA, suggesting a dual

mechanism involving membrane disruption.

Anticancer Cytotoxicity
The 5-hydroxy-2-pyrrolidone core is frequently functionalized with N-aryl groups to target

tubulin or DNA replication enzymes.[1]

Table 2: Cytotoxicity (IC50) Against Human Cancer Cell Lines
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Derivative Cell Line IC50 (µM)
Reference
Drug (IC50)

Selectivity
Index (SI)

Ref

3,4,5-

Trimethoxyph

enyl

A549 (Lung) 2.8
Doxorubicin

(0.[1]5)
Moderate [4]

3,4,5-

Trimethoxyph

enyl

HCT-116

(Colon)
4.2

5-Fluorouracil

(5.[1]0)
High (>1.0) [4]

(-)-

Leuconolam
KB (Oral) 3.5

Vincristine (0.

[1]01)
Low [5]

Ianthellidone

G

MCF-7

(Breast)
5.6

Tamoxifen (4.

[1]5)
Comparable [5]

Analysis: The 3,4,5-trimethoxyphenyl derivative acts as a colchicine-site tubulin inhibitor.[1]

While less potent than Doxorubicin in absolute terms, it often exhibits a better safety profile

(higher Selectivity Index) against non-cancerous fibroblast cells.

Anti-Inflammatory (Enzyme Inhibition)
Derivatives substituted at the C-3 or C-4 position have been designed to fit the hydrophobic

pocket of Lipoxygenase (LOX) and Cyclooxygenase (COX).[1]

Table 3: Enzyme Inhibition Efficacy
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Compound
Target
Enzyme

IC50 (mM)
Standard
Inhibitor

Inhibition %
(at 0.1 mM)

Ref

Compound

14d

5-

Lipoxygenase

(LOX)

0.08
Indomethacin

(0.06)*
88% [6]

Compound

14e

5-

Lipoxygenase

(LOX)

0.07
Nordihydrogu

aiaretic Acid
92% [6]

PS3

Derivative
COX-2

In silico

binding
Celecoxib

-74% (Pain

reduction)
[7]

*Note: Indomethacin is primarily a COX inhibitor but used here as a general inflammatory

benchmark.

Experimental Protocols
Synthesis of 5-Hydroxy-2-pyrrolidones (General
Reduction Protocol)
Principle: Selective reduction of succinimides (pyrrolidine-2,5-diones) using Sodium

Borohydride (NaBH4) maintains the lactam ring while reducing one carbonyl to the hemiaminal.

[1]

Dissolution: Dissolve the N-substituted succinimide (1.0 eq) in Methanol/THF (9:1 v/v).

Reduction: Cool to 0°C. Add NaBH4 (0.6 eq) portion-wise over 30 minutes to avoid ring

opening.

Acidification: Neutralize carefully with 2N HCl to pH 6-7. Critical Step: Lower pH (<4) will

catalyze dehydration to the enamide.

Extraction: Evaporate solvent, extract with Ethyl Acetate, and wash with brine.

Purification: Recrystallize from Ethanol/Hexane. (Column chromatography often degrades

the hemiaminal).
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In Vitro Cytotoxicity Assay (MTT Protocol)
Validation: This protocol includes a self-validating control using DMSO tolerance.

Seeding: Seed cancer cells (e.g., HeLa, A549) at

cells/well in 96-well plates. Incubate for 24h.

Treatment: Add test compounds (dissolved in DMSO) at serial dilutions (0.1 - 100 µM).

Control A: Untreated cells (100% viability).[1]

Control B: 0.5% DMSO (Vehicle control - must show >95% viability).[1]

Control C: Doxorubicin (Positive control).

Incubation: Incubate for 48h at 37°C, 5% CO2.

Development: Add MTT reagent (5 mg/mL). Incubate 4h. Dissolve formazan crystals in

DMSO.

Readout: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression

(GraphPad Prism).

Figure 2: Biological Screening Workflow
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Caption: Workflow for synthesizing and screening 5-hydroxy-2-pyrrolidone derivatives,

emphasizing quality control of the unstable hemiaminal.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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